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Compound of Interest

Compound Name: Formothion

Cat. No.: B1673548

Introduction

Formothion is an organophosphate insecticide and acaricide.[1][2] Its analysis in various
matrices, particularly in food and environmental samples, is crucial for ensuring consumer
safety and monitoring environmental contamination. Gas chromatography coupled with mass
spectrometry (GC-MS) is a powerful and widely used technique for the sensitive and selective
determination of Formothion residues. This application note provides a comprehensive
overview and detailed protocols for the analysis of Formothion using GC-MS and GC-MS/MS.

Principle of Analysis

The analysis of Formothion by GC-MS involves the extraction of the analyte from the sample
matrix, followed by separation on a gas chromatographic column and detection by a mass
spectrometer. The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a
commonly employed sample preparation technique that efficiently extracts a wide range of
pesticides, including Formothion, from complex matrices.[3][4][5] Following extraction and
cleanup, the sample extract is injected into the GC-MS system. In the gas chromatograph,
Formothion is separated from other components based on its volatility and interaction with the
stationary phase of the column. The separated analyte then enters the mass spectrometer,
where it is ionized, and the resulting ions are separated based on their mass-to-charge ratio
(m/z), providing both qualitative and quantitative information. For enhanced selectivity and
sensitivity, tandem mass spectrometry (GC-MS/MS) is often preferred, which involves the
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selection of a specific precursor ion for Formothion and its fragmentation to produce
characteristic product ions.

Experimental Protocols

1. Sample Preparation: Modified QUEChERS Method

This protocol is suitable for the extraction of Formothion from fruit and vegetable matrices.
Materials and Reagents:

e Homogenized sample (10-15 g)

Acetonitrile (ACN)

Magnesium sulfate (MgSQOa), anhydrous

Sodium chloride (NaCl)

Dispersive solid-phase extraction (d-SPE) tubes containing primary secondary amine (PSA)
and MgSOa

Centrifuge tubes (50 mL)

Centrifuge

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
Add 10 mL of acetonitrile to the tube.

Add the QUEChERS extraction salts (e.g., 4 g MgSOa4 and 1 g NaCl).
Immediately cap and shake the tube vigorously for 1 minute.
Centrifuge the tube at >3000 rcf for 5 minutes.

Transfer the upper acetonitrile layer to a d-SPE tube containing PSA and MgSOa for cleanup.
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e \ortex the d-SPE tube for 30 seconds.

o Centrifuge the tube at >3000 rcf for 5 minutes.

o The resulting supernatant is ready for GC-MS analysis. An aliquot can be transferred to an
autosampler vial.

2. Instrumental Analysis: GC-MS/MS

Instrumentation: A gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-
MS/MS) is recommended for high sensitivity and selectivity.

GC Conditions:

e Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 pm film thickness (or equivalent)

Injection Volume: 1 pL

Inlet Temperature: 250 °C

Injection Mode: Splitless

Carrier Gas: Helium at a constant flow of 1.2 mL/min

Oven Temperature Program:

o Initial temperature: 70 °C, hold for 2 minutes

o Ramp to 150 °C at 25 °C/min

o Ramp to 300 °C at 10 °C/min, hold for 5 minutes

MS/MS Conditions:

 |onization Mode: Electron lonization (El) at 70 eV

e Acquisition Mode: Multiple Reaction Monitoring (MRM)

o Transfer Line Temperature: 280 °C
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e lon Source Temperature: 230 °C
e MRM Transitions for Formothion:
o Precursor lon (m/z): 224.0
o Product lons (m/z) and Collision Energies (CE):
» 125.0 (Quantifier)
» 93.0 (Qualifier)
» 196.0 (Qualifier)

Data Presentation

Table 1: Quantitative Data for Formothion Analysis

Parameter Value Matrix Reference

Limit of Quantification

(LOQ) 2 po/kg Fruits and Vegetables
Recovery 95% Pepper

Recovery 70-120% Honey and Honeybee
Retention Time 5.841 min Food Samples
Retention Time 6.34 min Fruits and Vegetables

Table 2: Mass Spectrometric Parameters for Formothion
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Precursor lon Product lon

Collision

(miz) (miz) Energy (eV) Use Reference
224.0 125.0 20 Quantifier
224.0 93.0 5 Quialifier
224.01 125.01 15 -
224.01 196.01 10 -
Visualizations
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Caption: Experimental workflow for Formothion analysis.
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Caption: Logical steps in GC-MS analysis of Formothion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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